Genkwanin is a natural product found in Vernonia fasciculata, Aquilegia oxysepala, and other organisms with data available.
Genkwanin
CAS No.: 437-64-9
Cat. No.: VC21328904
Molecular Formula: C16H12O5
Molecular Weight: 284.26 g/mol
* For research use only. Not for human or veterinary use.
| CAS No. | 437-64-9 |
|---|---|
| Molecular Formula | C16H12O5 |
| Molecular Weight | 284.26 g/mol |
| IUPAC Name | 5-hydroxy-2-(4-hydroxyphenyl)-7-methoxychromen-4-one |
| Standard InChI | InChI=1S/C16H12O5/c1-20-11-6-12(18)16-13(19)8-14(21-15(16)7-11)9-2-4-10(17)5-3-9/h2-8,17-18H,1H3 |
| Standard InChI Key | JPMYFOBNRRGFNO-UHFFFAOYSA-N |
| Canonical SMILES | COC1=CC(=C2C(=C1)OC(=CC2=O)C3=CC=C(C=C3)O)O |
Chemical Properties and Structure
Chemical Identification
Genkwanin (C₁₆H₁₂O₅) is a non-glycosylated flavonoid belonging to the methoxyflavone class of compounds . This bioactive molecule has gained significant attention in recent years due to its diverse pharmacological activities and presence in various medicinal plants. The chemical structure of genkwanin has been extensively characterized through various analytical techniques including nuclear magnetic resonance (NMR) spectroscopy, high-resolution mass spectrometry (HRESIMS), and X-ray crystallography .
Structural Characteristics
The molecular structure of genkwanin features a characteristic flavone backbone with a methoxy substitution, which contributes to its unique biological properties. Crystal structure analysis has revealed that genkwanin crystals grow as very thin needles with an extremely high aspect ratio, with the long axis corresponding to the very short unit cell b-axis . X-ray diffraction studies have shown that there are two independent molecules in the asymmetric unit with different conformations and packing modes within the crystal structure . The crystal structure is non-centrosymmetric but achiral, with one molecule exhibiting a higher degree of non-planarity than the other .
Crystallographic Data
The first detailed crystallographic characterization of genkwanin was reported in 2019, providing valuable insights into its three-dimensional structure . The crystal structure was determined using Cu Kα radiation with the crystal maintained at a constant temperature of 100 K during data collection. The structure was solved using the ShelXT structure solution program with the Intrinsic Phasing solution method . The short stacking distance and separation between molecules implies a high degree of co-planarity consistent with a conjugated system, which may contribute to its biological activities .
Table 1: Physicochemical Properties of Genkwanin
| Property | Value |
|---|---|
| Chemical Formula | C₁₆H₁₂O₅ |
| Molecular Weight | 284.26 g/mol |
| Physical Appearance | Thin needle-like crystals |
| Water Solubility | <1 μg/mL |
| Crystal Structure | Non-centrosymmetric, achiral |
| Unit Cell | Two independent molecules in asymmetric unit |
Natural Sources and Occurrence
Plant Sources
Genkwanin has been isolated from various medicinal plants, with significant concentrations found in several species. Phytochemical studies have identified genkwanin in Genkwa Flos (Daphne genkwa), Rosmarinus officinalis (rosemary), Salvia officinalis (common sage), Leonurus sibiricus (honeyweed), and Callicarpa americana (American beautyberry) . It has been established as a representative marker for quality control of related traditional Chinese medicinal preparations, highlighting its importance in traditional medicine systems .
Distribution in Plant Species
The distribution of genkwanin varies across different parts of plants and is influenced by environmental factors and growth conditions. Multiple isolation and identification studies have confirmed the presence of this bioactive compound in various plant families, suggesting its widespread occurrence in the plant kingdom . Its consistent presence in certain medicinal plants that have been traditionally used for treating various ailments provides a scientific basis for their therapeutic applications.
Pharmacological Properties
Antioxidant Activities
Genkwanin exhibits remarkable antioxidant properties, which contribute to its potential role in preventing oxidative stress-related conditions. In vitro and in vivo studies have demonstrated that genkwanin can effectively scavenge free radicals and reduce oxidative stress markers . The antioxidant capability of genkwanin is particularly significant in the context of chronic diseases associated with increased oxidative stress and aging processes .
Anti-inflammatory Effects
Extensive research has established that genkwanin possesses potent anti-inflammatory activities through various mechanisms. Studies have shown that genkwanin can effectively regulate inflammatory responses by modulating the production of pro-inflammatory cytokines and mediators . The compound has been found to inhibit lipopolysaccharide (LPS)-induced inflammatory responses, suggesting its potential application in inflammatory conditions .
Antitumor and Anticancer Properties
One of the most promising aspects of genkwanin is its antitumor activity against various cancer cell lines. Research has demonstrated that genkwanin exhibits antiproliferative effects against breast cancer cells (including MDA-MB-468, MCF-7, and 4T1), melanoma cells (B16F10), and other cancer cell types . The compound inhibits tumor cell proliferation partly by strengthening host immunity and reducing the levels of inflammatory cytokines .
In vitro studies have shown that genkwanin can induce apoptosis and inhibit the growth and proliferation of cancer cells through various mechanisms . Despite its demonstrated anticancer potential, the poor water solubility of genkwanin (<1 μg/mL) has limited its in vivo research and clinical applications . To address this limitation, genkwanin nanosuspensions (GKA-NSps) have been developed, which significantly enhanced its antitumor efficacy both in vitro and in vivo .
Effects on Bone Metabolism
Recent research has revealed that genkwanin has significant effects on bone metabolism, particularly in preventing osteoclast-mediated bone loss. Studies using mouse models have demonstrated that genkwanin can attenuate osteoclast differentiation promoted by RANKL (receptor activator of nuclear factor kappa-Β ligand) and suppress the expression of bone resorption-related genes .
In ovariectomized (OVX) mouse models, which simulate postmenopausal osteoporosis, genkwanin treatment effectively prevented bone loss . This protective effect was attributed to the inhibition of the MAPK signaling pathway, which plays a crucial role in osteoclast differentiation and function . These findings suggest that genkwanin has potential as a therapeutic agent for osteoporosis and other bone-related disorders.
Other Biological Activities
Beyond its antioxidant, anti-inflammatory, anticancer, and bone-protective effects, genkwanin has displayed several other biological activities. Research has identified antihyperglycemic properties via activation of glucokinase, suggesting potential applications in metabolic syndrome and diabetes management . Cardioprotective and neuroprotective effects have also been reported, indicating potential benefits in reducing cardiovascular disease risk and assisting against neurodegenerative diseases .
Additionally, genkwanin has shown antibacterial, antiviral, and dermato-protective effects, further expanding its therapeutic potential . Other documented activities include antitussive, expectorant, antiplasmodial, and chemopreventive properties, highlighting the versatility of this natural compound .
Molecular Mechanisms of Action
Cellular and Molecular Targets
Genkwanin exerts its biological effects through interactions with various cellular and molecular targets. In cancer cells, it has been shown to induce apoptosis and inhibit proliferation through multiple mechanisms . Studies on bone metabolism have revealed that genkwanin can induce bone marrow macrophage (BMM) cell apoptosis and suppress RANKL-induced osteoclastogenesis . This effect was demonstrated by a significant reduction in tartrate-resistant acid phosphatase (TRAP)-positive osteoclasts in a dose-dependent manner following genkwanin treatment .
Signaling Pathways
Genkwanin modulates various signaling pathways to exert its pharmacological effects. In inflammatory conditions, it has been shown to suppress the JAK/STAT and NF-κB signaling pathways, which are key regulators of inflammatory responses . Additionally, genkwanin regulates the MiR-101/MKP-1/MAPK pathway to generate anti-inflammatory effects .
In bone metabolism, genkwanin inhibits the MAPK signaling pathway, which plays a crucial role in osteoclast differentiation and function . This inhibitory effect contributes to the prevention of bone loss in ovariectomized mouse models, suggesting a potential application in postmenopausal osteoporosis .
Pharmacokinetics and Drug Delivery Systems
Bioavailability Challenges
A major limitation in the clinical application of genkwanin is its poor water solubility (<1 μg/mL), which significantly affects its bioavailability and therapeutic efficacy . This low solubility has restricted in vivo research and hindered the development of effective formulations for clinical use. To address this limitation, various drug delivery systems have been investigated to enhance the solubility and bioavailability of genkwanin.
Nanosuspension Formulations
Nanosuspension technology has emerged as a promising approach to overcome the solubility limitations of genkwanin. Genkwanin nanosuspensions (GKA-NSps) have been successfully prepared using D-alpha tocopherol acid polyethylene glycol succinate (TPGS) as a stabilizer through the precipitation-homogenization method . The developed GKA-NSps exhibited favorable characteristics, including an average particle size of 183.1 ± 4.4 nm, a polydispersity index (PDI) value of 0.16 ± 0.07, a zeta potential of −16.2 ± 0.1 mV, and a drug loading content of 49.36 ± 0.14% .
These nanosuspensions showed spherical morphology and excellent stability in various physiological media, including normal saline, phosphate buffer saline (PBS, pH 7.4), 5% glucose, artificial gastric juice, artificial intestinal juice, and plasma . This stability profile makes GKA-NSps suitable for both oral and intravenous administration, expanding the potential routes of administration for genkwanin-based therapies.
Pharmacokinetic Parameters
The pharmacokinetic behavior of genkwanin nanosuspensions has shown significant improvements compared to free genkwanin. GKA-NSps displayed sustained drug release behavior, which contributes to prolonged therapeutic effects . In vitro studies demonstrated that GKA-NSps exhibited stronger cytotoxicity against various cancer cell lines, including 4T1, MCF-7, MDA-MB-453, HeLa, HepG2, BT474, and A549 cells, compared to free genkwanin .
In vivo studies in MCF-7 tumor-bearing nude mice showed that GKA-NSps (60 mg/kg, intravenous administration) achieved similar therapeutic efficacy as paclitaxel (PTX) injection (8 mg/kg, intravenous administration), with tumor inhibition rates of 62.09% and 61.27%, respectively . Importantly, the minimal lethal dose of GKA-NSps was more than 320 mg/kg, indicating a favorable safety profile . These findings highlight the potential of nanotechnology in enhancing the therapeutic efficacy of genkwanin and other low-potency antitumor flavonoids.
Future Research Directions and Challenges
Despite the promising findings on the pharmacological properties and therapeutic potential of genkwanin, several areas require further investigation. Comprehensive studies on the pharmacodynamic actions and pharmacokinetic pathways of genkwanin are needed to fully understand its therapeutic potential . Additionally, toxicological and clinical investigations should be conducted to assess the safety and clinical efficacy of genkwanin and its formulations .
The development of improved drug delivery systems to enhance the bioavailability of genkwanin remains a significant challenge. While nanosuspension technology has shown promising results, further optimization and exploration of alternative delivery approaches could further enhance the therapeutic efficacy of genkwanin .
Future research should also focus on the potential synergistic effects of genkwanin with other therapeutic agents, which could expand its applications in combination therapy approaches. Additionally, the molecular mechanisms underlying the diverse biological activities of genkwanin should be further elucidated to identify potential new therapeutic targets and applications.
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